N-((4-cyclohexylthiazol-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
Description
N-((4-cyclohexylthiazol-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide, also known as CPTH2, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. CPTH2 has been shown to inhibit the activity of histone acetyltransferase, an enzyme that plays a crucial role in gene expression and regulation. In
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including our compound of interest, have demonstrated significant antimicrobial properties. These compounds inhibit the growth of bacteria, fungi, and other microorganisms. Researchers have investigated their potential as novel antibiotics or antifungal agents. Further studies are needed to explore their mechanism of action and optimize their efficacy .
Anticancer Potential
Certain thiazole-based compounds exhibit promising anticancer activity. For instance, tiazofurin , a related compound, has been investigated as a potential cancer treatment drug. Researchers continue to explore the structural modifications of thiazole scaffolds to enhance their antitumor effects .
Antioxidant Properties
Thiazoles have been studied for their antioxidant activity. These compounds can scavenge free radicals, protecting cells from oxidative damage. Our compound may contribute to antioxidant defense mechanisms, making it relevant in the context of health and disease prevention .
Anti-Inflammatory Effects
Thiazole derivatives, including our compound, have shown anti-inflammatory properties. These molecules may help mitigate inflammation-related diseases. Researchers are keen on understanding their mode of action and potential therapeutic applications .
Hepatoprotective Activity
Some thiazole-containing compounds exhibit hepatoprotective effects, safeguarding liver cells from damage caused by toxins or diseases. Investigating the hepatoprotective potential of our compound could yield valuable insights for liver health .
Other Biological Activities
Beyond the mentioned applications, thiazoles have been associated with antiretroviral (e.g., ritonavir ), antidiabetic, anti-Alzheimer, and antihypertensive activities. Their diverse biological effects make them intriguing subjects for further research .
properties
IUPAC Name |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S2/c21-25(22,15-6-7-17-14(10-15)8-9-23-17)19-11-18-20-16(12-24-18)13-4-2-1-3-5-13/h6-7,10,12-13,19H,1-5,8-9,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBLNAVJOFCOGNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CSC(=N2)CNS(=O)(=O)C3=CC4=C(C=C3)OCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-cyclohexylthiazol-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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